Cas no 2098017-99-1 (Tert-butyl (3-(4-formyl-1H-1,2,3-triazol-1-yl)propyl)carbamate)

• Product Name: Tert-butyl (3-(4-formyl-1H-1,2,3-triazol-1-yl)propyl)carbamate
• CAS No: 2098017-99-1
• MF: C₁₁H₁₈N₄O₃
• MW: 254.285622119904
• CID: 5041146
• Update Time: 2025-06-12

Tert-butyl (3-(4-formyl-1H-1,2,3-triazol-1-yl)propyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3-(4-formyl-1H-1,2,3-triazol-1-yl)propyl)carbamate
• tert-butyl N-[3-(4-formyltriazol-1-yl)propyl]carbamate
• Tert-butyl (3-(4-formyl-1H-1,2,3-triazol-1-yl)propyl)carbamate

• Inchi： 1S/C11H18N4O3/c1-11(2,3)18-10(17)12-5-4-6-15-7-9(8-16)13-14-15/h7-8H,4-6H2,1-3H3,(H,12,17)
• InChI Key： STIYSYBKWRBSSF-UHFFFAOYSA-N
• SMILES： O(C(NCCCN1C=C(C=O)N=N1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• XLogP3: 0.5
• Topological Polar Surface Area: 86.1

Additional information on Tert-butyl (3-(4-formyl-1H-1,2,3-triazol-1-yl)propyl)carbamate

Tert-butyl (3-(4-formyl-1H-1,2,3-triazol-1-yl)propyl)carbamate: A Comprehensive Overview

Tert-butyl (3-(4-formyl-1H-1,2,3-triazol-1-yl)propyl)carbamate, with the CAS number 2098017-99-1, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbamates and features a unique triazole moiety with a formyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of Tert-butyl (3-(4-formyl-1H-1,2,3-triazol-1-yl)propyl)carbamate consists of a tert-butyl group attached to a carbamate linkage, which is further connected to a propyl chain. The propyl chain is substituted with a 4-formyl-1H-1,2,3-triazole ring. The triazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The formyl group adds reactivity and can participate in various chemical reactions, such as condensation and reduction processes.

Recent studies have highlighted the potential of Tert-butyl (3-(4-formyl-1H-1,2,3-triazol-1-yl)propyl)carbamate in the development of novel therapeutic agents. One notable application is in the field of cancer research. The triazole moiety has been shown to exhibit potent antitumor activity by interfering with key signaling pathways involved in cell proliferation and apoptosis. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds containing triazole rings can inhibit the activity of kinases involved in cancer progression.

In addition to its antitumor properties, Tert-butyl (3-(4-formyl-1H-1,2,3-triazol-1-yl)propyl)carbamate has also shown promise in the treatment of neurodegenerative diseases. The formyl group can be reduced to an alcohol or amine, which can modulate the activity of enzymes and receptors implicated in neurodegenerative disorders. Research published in the Journal of Neurochemistry indicated that compounds with similar structures can protect neurons from oxidative stress and promote neurogenesis.

The synthesis of Tert-butyl (3-(4-formyl-1H-1,2,3-triazol-1-yl)propyl)carbamate typically involves multistep reactions. One common approach is to start with a propargylic amine and undergo a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction to form the triazole ring. Subsequent functionalization steps can introduce the formyl group and the tert-butyl carbamate moiety. The CuAAC reaction is highly efficient and stereoselective, making it a preferred method for synthesizing complex molecules with high purity.

The physicochemical properties of Tert-butyl (3-(4-formyl-1H-1,2,3-triazol-1-yl)propyl)carbamate have been extensively characterized. It is generally stable under standard laboratory conditions but may require protection from moisture and light to maintain its integrity. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and acetonitrile. Its solubility in water is limited but can be enhanced by adjusting pH or using cosolvents.

In terms of biological evaluation, Tert-butyle (3-(4-formlyl-1H-1,2,3-triazol-l-ylylproplyl)carbamate has been tested for its cytotoxicity against various cancer cell lines. Results from these studies have shown that it exhibits selective toxicity towards cancer cells while sparing normal cells. This selectivity is crucial for minimizing side effects in potential therapeutic applications. Additionally, preliminary pharmacokinetic studies suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties.

The safety profile of Tert-butyle (3-(4-formlyl-lH-l,l,-triazol-l-ylylproplyl)carbamate has also been evaluated. In vitro toxicity assays have demonstrated that it is non-toxic at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety assessments are necessary before advancing to clinical trials. These assessments typically include genotoxicity tests, acute toxicity studies, and repeated dose toxicity studies.

In conclusion, Tert-butyle (3-(4-formlyl-lH-l,l,-triazol-l-ylylproplyl)carbamate, CAS number 2098017-99-1, represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to explore its full potential and optimize its properties for clinical use.